Cas no 2716848-95-0 (5-Trifluoromethyl-piperidin-3-ol hydrochloride)

• Product Name: 5-Trifluoromethyl-piperidin-3-ol hydrochloride
• CAS No: 2716848-95-0
• MF: C₆H₁₁ClF₃NO
• MW: 205.61
• MDL: MFCD34602345
• CID: 5088348
• Update Time: 2025-06-14

5-Trifluoromethyl-piperidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Trifluoromethyl-piperidin-3-ol hydrochloride

• MDL： MFCD34602345
• Inchi： 1S/C6H10F3NO.ClH/c7-6(8,9)4-1-5(11)3-10-2-4;/h4-5,10-11H,1-3H2;1H
• InChI Key： KMOIJADIGXGKHR-UHFFFAOYSA-N
• SMILES： C1C(C(F)(F)F)CNCC1O.Cl

Additional information on 5-Trifluoromethyl-piperidin-3-ol hydrochloride

Comprehensive Overview of 5-Trifluoromethyl-piperidin-3-ol hydrochloride (CAS No. 2716848-95-0): Properties, Applications, and Industry Insights

The compound 5-Trifluoromethyl-piperidin-3-ol hydrochloride (CAS No. 2716848-95-0) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. With the increasing demand for trifluoromethylated compounds in drug discovery, this molecule stands out for its potential as a versatile building block in organic synthesis. The presence of the trifluoromethyl group (-CF3) enhances lipophilicity and metabolic stability, making it a critical moiety in the design of bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward fluorinated heterocycles, driven by their ability to improve drug efficacy and reduce side effects. 5-Trifluoromethyl-piperidin-3-ol hydrochloride exemplifies this trend, as its piperidine scaffold is a common pharmacophore in central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly intrigued by its potential applications in targeting G-protein-coupled receptors (GPCRs) and ion channels, which are hot topics in neurodegenerative disease research.

The synthesis of 5-Trifluoromethyl-piperidin-3-ol hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Its hydrochloride salt form ensures improved solubility and stability, which are crucial for formulation development. Analytical techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) are employed to validate its purity, a critical factor for regulatory compliance in drug development pipelines.

From an industrial perspective, the demand for custom synthesis and contract manufacturing of specialized intermediates like 5-Trifluoromethyl-piperidin-3-ol hydrochloride has risen sharply. Companies are investing in green chemistry approaches to optimize production, aligning with global sustainability goals. This compound’s role in preclinical studies and lead optimization further underscores its commercial relevance, particularly in the context of orphan drugs and personalized medicine.

Beyond pharmaceuticals, 5-Trifluoromethyl-piperidin-3-ol hydrochloride has potential applications in material science, where fluorinated compounds are valued for their thermal and chemical resistance. Its derivatives could contribute to advancements in liquid crystals or polymeric materials, though these avenues remain underexplored. As the scientific community continues to investigate its properties, this compound is poised to play a pivotal role in interdisciplinary innovation.

In summary, 5-Trifluoromethyl-piperidin-3-ol hydrochloride (CAS No. 2716848-95-0) represents a compelling case study in the convergence of medicinal chemistry and industrial applications. Its structural features align with contemporary research priorities, including drug bioavailability enhancement and sustainable synthesis. For researchers and manufacturers alike, understanding its full potential requires ongoing collaboration across academia and industry—a testament to the dynamic nature of modern chemical innovation.